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Compound of Interest

Compound Name: 2-Piperidin-1-ylmethyl-acrylic acid

Cat. No.: B1609879 Get Quote

An In-Depth Technical Guide to 2-Piperidin-1-
ylmethyl-acrylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Piperidin-1-ylmethyl-acrylic acid (CAS

Number: 4969-03-3), a versatile building block with significant potential in medicinal chemistry, organic

synthesis, and polymer science.[1][2] This document delves into its chemical identity, physicochemical

properties, synthesis, reactivity, and potential applications, offering field-proven insights for its effective

utilization in research and development.

Chemical Identity and Physicochemical Properties
2-Piperidin-1-ylmethyl-acrylic acid, also known as 2-(piperidin-1-ylmethyl)prop-2-enoic acid, is a

bifunctional molecule incorporating a piperidine ring and an acrylic acid moiety.[2] This unique

combination imparts valuable characteristics, including enhanced reactivity and solubility, making it an

attractive intermediate for the synthesis of complex molecules.[2]

Table 1: Chemical and Physical Properties of 2-Piperidin-1-ylmethyl-acrylic acid
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Property Value Source

CAS Number 4969-03-3 [1]

Molecular Formula C₉H₁₅NO₂ [1]

Molecular Weight 169.22 g/mol [1]

Appearance White solid [2]

Purity ≥97% (HPLC) [1]

Storage Conditions 0-8 °C [2]

MDL Number MFCD06208437 [2]

PubChem ID 10080785 [2]

digraph "2-Piperidin-1-ylmethyl-acrylic_acid_Structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];

node [shape=plaintext];

// Atom coordinates (adjust as needed for a good 2D representation)

C1 [label="C", pos="0,0!"];

C2 [label="C", pos="1.5,0!"];

C3 [label="C", pos="2.25,1.25!"];

C4 [label="C", pos="1.5,2.5!"];

C5 [label="C", pos="0,2.5!"];

N6 [label="N", pos="-0.75,1.25!"];

C7 [label="C", pos="-2.25,1.25!"];

C8 [label="C", pos="-3,0!"];

C9 [label="C", pos="-4.5,0!"];

O10 [label="O", pos="-5.25,1.25!"];

O11 [label="O", pos="-5.25,-1.25!"];

H12 [label="H", pos="-6.0,-1.25!"];

C13 [label="C", pos="-2.25,-1.25!"];
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// Bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- N6;

N6 -- C1;

N6 -- C7;

C7 -- C8;

C8 -- C9;

C9 -- O10 [style=double];

C9 -- O11;

O11 -- H12;

C8 -- C13 [style=double];

// Add implicit hydrogens for clarity if desired (optional)

}

Caption: Chemical structure of 2-Piperidin-1-ylmethyl-acrylic acid.

Synthesis and Reactivity
The synthesis of 2-Piperidin-1-ylmethyl-acrylic acid is most plausibly achieved through a Mannich-

type reaction. This three-component condensation involves the reaction of a compound with an active

hydrogen atom (acrylic acid), an aldehyde (formaldehyde), and a secondary amine (piperidine).[3][4][5]

Plausible Synthesis Mechanism: The Mannich Reaction
The Mannich reaction proceeds through the formation of an Eschenmoser's salt precursor, an iminium

ion, from the reaction of piperidine and formaldehyde.[4] Acrylic acid then acts as the nucleophile,

attacking the iminium ion to form the final product. The use of a suitable solvent, such as glacial acetic

acid, can facilitate the reaction by acting as a catalyst and allowing for higher reaction temperatures.[6]

Piperidine + Formaldehyde + Acrylic Acid Formation of Iminium Ion
(Eschenmoser's Salt Precursor)

[1] Condensation Nucleophilic Attack
by Acrylic Acid

[2] Electrophilic Target 2-Piperidin-1-ylmethyl-acrylic acid[3] C-C Bond Formation
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Click to download full resolution via product page

Caption: Plausible Mannich reaction workflow for synthesis.

Experimental Protocol: A Generalized Approach
While a specific, peer-reviewed protocol for the synthesis of 2-Piperidin-1-ylmethyl-acrylic acid is not

readily available in the public domain, a general procedure based on established Mannich reactions

can be proposed.[6][7]

Materials:

Piperidine

Formaldehyde (aqueous solution, e.g., 37%)

Acrylic acid

Glacial acetic acid (solvent)

Suitable workup and purification reagents (e.g., sodium bicarbonate, ethyl acetate, silica gel)

Procedure:

Dissolve piperidine in glacial acetic acid in a round-bottom flask equipped with a reflux condenser

and a dropping funnel.

Cool the solution in an ice bath.

Slowly add formaldehyde to the cooled solution with stirring.

After the addition of formaldehyde is complete, slowly add acrylic acid to the reaction mixture.

Remove the ice bath and allow the reaction to proceed at room temperature, followed by heating to

reflux for a specified period (monitoring by TLC is recommended).

After the reaction is complete, cool the mixture to room temperature and neutralize with a saturated

solution of sodium bicarbonate.

Extract the aqueous layer with an organic solvent such as ethyl acetate.
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Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel.

Note: The molar ratios of the reactants, reaction time, and temperature should be optimized to achieve

the best yield and purity.

Reactivity Profile
The reactivity of 2-Piperidin-1-ylmethyl-acrylic acid is dictated by its two key functional groups:

Acrylic Acid Moiety: The α,β-unsaturated carbonyl system makes the molecule susceptible to

nucleophilic conjugate addition (Michael addition).[8] It can also undergo polymerization to form

specialty polymers and copolymers.[2]

Piperidine Ring: The tertiary amine of the piperidine ring provides a basic site and can participate in

various acid-base reactions. Its presence also influences the molecule's solubility and biological

activity.

Spectroscopic Characterization (Predicted)
While experimental spectra for 2-Piperidin-1-ylmethyl-acrylic acid are not widely published, a

predicted spectroscopic profile can be inferred based on the analysis of its constituent functional

groups and related structures.

Table 2: Predicted Spectroscopic Data
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Technique Predicted Key Signals

¹H NMR

- Signals for the vinylic protons of the acrylate group.

- A singlet for the methylene protons adjacent to the

piperidine nitrogen. - Multiplets for the methylene

protons of the piperidine ring. - A broad singlet for

the carboxylic acid proton.

¹³C NMR

- A signal for the carbonyl carbon of the carboxylic

acid. - Signals for the olefinic carbons of the acrylate

group. - A signal for the methylene carbon adjacent

to the piperidine nitrogen. - Signals for the carbons

of the piperidine ring.[9]

FTIR

- A broad O-H stretch for the carboxylic acid. - A

strong C=O stretch for the carboxylic acid. - C=C

stretching and bending vibrations for the acrylate

group. - C-N stretching vibrations for the piperidine

ring.

Mass Spec.

- A molecular ion peak corresponding to the

molecular weight (169.22). - Fragmentation patterns

characteristic of the loss of the carboxylic acid group

and fragmentation of the piperidine ring.

Applications in Research and Development
The unique structural features of 2-Piperidin-1-ylmethyl-acrylic acid make it a valuable tool in several

areas of chemical and pharmaceutical research.

Pharmaceutical Development
The piperidine scaffold is a privileged structure in medicinal chemistry, present in a wide range of

clinically approved drugs.[10] Its incorporation can enhance a molecule's bioactivity and

pharmacokinetic properties.[2] 2-Piperidin-1-ylmethyl-acrylic acid serves as a key intermediate in the

synthesis of novel pharmaceutical agents, particularly those targeting neurological disorders.[2] The

acrylic acid portion allows for further functionalization and conjugation to other molecules.

Polymer Chemistry
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As a functionalized monomer, 2-Piperidin-1-ylmethyl-acrylic acid can be used in the production of

specialty polymers and copolymers.[2] The resulting polymers may have applications in coatings,

adhesives, and sealants, offering improved adhesion and flexibility.[2] The presence of the piperidine

ring can also impart pH-responsiveness to the polymer, making it suitable for applications in drug

delivery systems and smart materials.

Biochemical Research
This compound is utilized in biochemical research to study enzyme interactions and cellular processes.

[2] Its structure can be modified to create probes for investigating biological mechanisms and

identifying potential therapeutic targets.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-Piperidin-1-ylmethyl-acrylic acid is not readily

available, a hazard assessment can be made based on its precursors, acrylic acid and piperidine.

Acrylic Acid: It is a flammable liquid and vapor, harmful if swallowed or inhaled, and causes severe

skin burns and eye damage.

Piperidine: It is a flammable liquid and vapor, and is toxic in contact with skin or if inhaled. It also

causes severe skin burns and eye damage.

General Handling Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Store in a cool, dry place away from incompatible materials.

It is imperative to consult the Safety Data Sheets for acrylic acid and piperidine before handling this

compound and to perform a thorough risk assessment for any experimental work.

Conclusion
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2-Piperidin-1-ylmethyl-acrylic acid is a valuable and versatile chemical entity with significant potential

in diverse research and development fields. Its unique combination of a reactive acrylic acid moiety and

a biologically relevant piperidine ring makes it a key building block for the synthesis of novel

pharmaceuticals, advanced polymers, and biochemical probes. This guide provides a foundational

understanding of its properties and potential applications, empowering researchers to explore its utility

in their respective domains. Further investigation into its specific biological activities and reactivity is

warranted to fully unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
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make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.
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